Cas no 61964-65-6 (Thiourea, N-(2-benzoylphenyl)-N'-(4-methylphenyl)-)

• Product Name: Thiourea, N-(2-benzoylphenyl)-N'-(4-methylphenyl)-
• CAS No: 61964-65-6
• MF: C₂₁H₁₈N₂OS
• MW: 346.445423603058
• CID: 462125
• PubChem ID: 12307407
• Update Time: 2025-04-19

Thiourea, N-(2-benzoylphenyl)-N'-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(2-benzoylphenyl)-N'-(4-methylphenyl)-
• 1-(2-benzoylphenyl)-3-(4-methylphenyl)thiourea
• DTXSID50486911
• 61964-65-6
• AKOS003716076

• Inchi： 1S/C21H18N2OS/c1-15-11-13-17(14-12-15)22-21(25)23-19-10-6-5-9-18(19)20(24)16-7-3-2-4-8-16/h2-14H,1H3,(H2,22,23,25)
• InChI Key： PBYQSRVTNZQXIN-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(C)=CC=1)NC1=CC=CC=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 346.11414
• Monoisotopic Mass: 346.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 41.13